2-Fluoro-3-(methylthio)benzoic Acid
Overview
Description
2-Fluoro-3-(methylthio)benzoic Acid is a chemical compound with the CAS Number: 252555-54-7 . It has a molecular weight of 186.21 . The IUPAC name for this compound is 2-fluoro-3-(methylsulfanyl)benzoic acid . It is a solid at room temperature .
Molecular Structure Analysis
The InChI code for this compound is 1S/C8H7FO2S/c1-12-6-4-2-3-5(7(6)9)8(10)11/h2-4H,1H3,(H,10,11) .Physical And Chemical Properties Analysis
This compound is a solid at room temperature . The storage temperature is between 2-8°C .Mechanism of Action
Target of Action
It’s known that benzoic acid derivatives can have a wide range of targets depending on their specific structures and functional groups .
Mode of Action
It’s known that benzoic acid derivatives can interact with their targets in various ways, such as inhibiting enzyme activity or modulating receptor function .
Biochemical Pathways
Benzoic acid derivatives can affect a variety of biochemical pathways depending on their specific targets .
Pharmacokinetics
It’s known that benzoic acid derivatives can have various pharmacokinetic properties depending on their specific structures and functional groups .
Result of Action
The effects can vary widely depending on the specific targets and mode of action of the compound .
Action Environment
Factors such as ph, temperature, and the presence of other molecules can potentially influence the action of benzoic acid derivatives .
Advantages and Limitations for Lab Experiments
2-Fluoro-3-(methylthio)benzoic Acid has several advantages and limitations for use in laboratory experiments. One advantage is that this compound is relatively inexpensive and easy to obtain. Additionally, this compound is stable and can be stored for long periods of time without degradation. A limitation of this compound is that it is not very soluble in water, which can make it difficult to use in aqueous solutions. Additionally, this compound is not very soluble in organic solvents, which can limit its use in organic synthesis.
Future Directions
2-Fluoro-3-(methylthio)benzoic Acid has potential applications in a variety of scientific research areas. One potential future direction is to use this compound to study the effects of cytochrome P450 inhibitors on the production of reactive oxygen species, reactive nitrogen species, and reactive sulfur species. Additionally, this compound could be used to study the effects of cytochrome P450 inhibitors on the production of prostaglandins and nitric oxide. Furthermore, this compound could be used to study the effects of cytochrome P450 inhibitors on the metabolism of drugs and other substances. Finally, this compound could be used to study the effects of cytochrome P450 inhibitors on the regulation of gene expression.
Scientific Research Applications
2-Fluoro-3-(methylthio)benzoic Acid has been studied for its potential applications in medicinal chemistry, biochemistry, and drug discovery. This compound has been used as an inhibitor of cytochrome P450 enzymes, which are involved in the metabolism of drugs and other substances in the body. It has also been used to study the effects of cytochrome P450 inhibitors on drug metabolism. Additionally, this compound has been used to study the effects of cytochrome P450 inhibitors on the production of reactive oxygen species. This compound has also been used to study the effects of cytochrome P450 inhibitors on the production of reactive nitrogen species. Furthermore, this compound has been used to study the effects of cytochrome P450 inhibitors on the production of reactive sulfur species.
Safety and Hazards
properties
IUPAC Name |
2-fluoro-3-methylsulfanylbenzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7FO2S/c1-12-6-4-2-3-5(7(6)9)8(10)11/h2-4H,1H3,(H,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LFJZLPIMDMPCIY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=CC=CC(=C1F)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7FO2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90849465 |
Source
|
| Record name | 2-Fluoro-3-(methylsulfanyl)benzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90849465 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
186.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1135916-78-7 |
Source
|
| Record name | 2-Fluoro-3-(methylsulfanyl)benzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90849465 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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